Cas no 2172622-23-8 (2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid
• CAS No: 2172622-23-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6041266
• PubChem ID: 165806043
• Update Time: 2025-05-21

2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid
• 2-(1-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]methyl}cyclobutyl)acetic acid
• 2172622-23-8
• EN300-1505474

• Inchi： 1S/C26H28N2O5/c29-23(28-17-26(12-6-13-26)15-24(30)31)11-5-14-27-25(32)33-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-5,7-11,22H,6,12-17H2,(H,27,32)(H,28,29)(H,30,31)/b11-5+
• InChI Key： CUEZONFGXPGKCJ-VZUCSPMQSA-N
• SMILES： OC(CC1(CNC(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid

Comprehensive Analysis of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid (CAS No. 2172622-23-8)

The compound 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid (CAS No. 2172622-23-8) is a highly specialized chemical entity with significant relevance in modern peptide synthesis and drug discovery. Its structural complexity, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclobutylacetic acid backbone, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers and pharmaceutical companies are increasingly focusing on such compounds due to their potential applications in targeted drug delivery and bioconjugation strategies.

One of the most intriguing aspects of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary N-terminal protection during peptide chain assembly, ensuring high yields and minimal side reactions. This compound’s unique but-2-enamidomethyl linker further enhances its utility by providing a stable yet cleavable connection point, which is critical for post-synthetic modifications. As the demand for custom peptides and biologics grows, this compound is gaining attention in both academic and industrial settings.

In the context of AI-driven drug discovery, 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid exemplifies the intersection of computational chemistry and wet-lab experimentation. Recent advancements in machine learning algorithms have enabled researchers to predict the reactivity and compatibility of such compounds with unprecedented accuracy. This synergy is particularly relevant for high-throughput screening and fragment-based drug design, where time and resource efficiency are paramount.

Another hot topic linked to this compound is its potential in sustainable chemistry. The pharmaceutical industry is under increasing pressure to adopt green synthesis practices, and intermediates like 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid are being evaluated for their environmental footprint. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its production. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

From a structural-activity relationship (SAR) perspective, the cyclobutylacetic acid moiety in this compound offers intriguing possibilities for molecular docking studies. Its rigid yet flexible structure can mimic natural substrates, making it a candidate for enzyme inhibition or receptor modulation. Researchers are particularly interested in its potential applications for neurological disorders and metabolic diseases, where precise molecular interactions are crucial.

Finally, the analytical characterization of 2-(1-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}cyclobutyl)acetic acid involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure purity and confirm structural integrity, which are non-negotiable for GMP-compliant production. As regulatory standards for pharmaceutical intermediates become stricter, robust analytical protocols for compounds like this are essential.